Cas no 1922143-50-7 (Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate
• CAS No: 1922143-50-7
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• MDL: MFCD28399188
• CID: 4782341
• Update Time: 2025-06-09

Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate
• NC=1C=CC(=NC=1)C1CN(C1)C(=O)OC(C)(C)C
• Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate

• MDL： MFCD28399188
• Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-7-9(8-16)11-5-4-10(14)6-15-11/h4-6,9H,7-8,14H2,1-3H3
• InChI Key： MHGDPZYYIDOMPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CC(=CN=2)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 0.9
• Topological Polar Surface Area: 68.4

Additional information on Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate (CAS No. 1922143-50-7)

Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate (CAS No. 1922143-50-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and potential applications in drug discovery. The presence of both aminopyridine and azetidine moieties makes it a versatile intermediate for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and the need for targeted drug delivery systems. Researchers are particularly interested in its potential role as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS No. 1922143-50-7 is frequently searched in academic and industrial databases, reflecting its growing significance in organic synthesis and pharmaceutical development.

The synthesis of Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate involves multi-step reactions, including Boc protection and cross-coupling techniques. Its aminopyridine group enhances solubility and bioavailability, making it an attractive candidate for drug formulation. Moreover, the azetidine ring contributes to conformational rigidity, a desirable trait in bioactive molecules. These features align with current trends in precision medicine, where molecular specificity is paramount.

From an industrial perspective, Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Laboratories are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, addressing global concerns about environmental impact. Such innovations resonate with the pharmaceutical industry's shift toward green manufacturing practices.

In summary, Tert-butyl 3-(5-aminopyridin-2-yl)azetidine-1-carboxylate (CAS No. 1922143-50-7) exemplifies the intersection of chemical innovation and therapeutic potential. Its applications span from small-molecule drugs to bioconjugation, making it a focal point for researchers and manufacturers alike. As the scientific community continues to explore its capabilities, this compound is poised to play a critical role in shaping the future of drug discovery and material science.